FSP-3
Description
FSP-3 is an anticoagulant: it irreversibly inhibits serine proteinase α-thrombine. Fluorocontaining phosphonate,synthetised. Irreversible anti-coagulant activity: King=1.4 x 10-3 mol-1 min-1.
Scientific Research Applications
Microstructure and Mechanical Properties Enhancement
Research has shown that friction stir processing (FSP) can significantly refine particle and grain size in materials, enhancing their mechanical properties. For example, a study demonstrated that multi-pass FSP on a hypo-eutectic Al–Si automotive alloy, especially with pre-process thermal treatment, leads to finer silicon particles and aluminum grains. This refinement positively impacts the material's mechanical properties, such as ductility and tensile strength (Meenia et al., 2016).
Functional-Structural Plant Models (FSPMs)
FSPMs represent a novel paradigm in plant biology research. They integrate detailed plant structure modeling with physiological functions, enabling the study of plant growth and development at various spatial and temporal scales. This approach aids in understanding the complex 3-D structure of plants and their interaction with the environment, finding applications in agronomy and plant sciences (Sievänen et al., 2014).
Nanoparticle Synthesis via Flame Spray Pyrolysis (FSP)
FSP is a versatile technique for synthesizing nanostructural materials with engineered functionalities. It's widely used in producing nanoparticles for diverse applications, including catalysts and sensor materials. FSP enables the creation of unique material morphologies, such as core-shell structures and nanorods, through a scalable and efficient process (Teoh et al., 2010).
Computational Botany and Plant Science
FSP models have become essential in computational botany, integrating concepts from plant science, computer science, and mathematics. They simulate plant growth and morphology, contributing to understanding plant development and environmental interactions. FSP models are increasingly used to address complex questions in plant systems that are challenging to explore empirically (Evers et al., 2018).
properties
Product Name |
FSP-3 |
|---|---|
Molecular Formula |
C19H28F6NO5PS |
Molecular Weight |
527.46 g/mol |
Purity |
≥ 99% (NMR) |
Origin of Product |
United States |
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